N-[4-(4-chlorophenyl)-5-propyl-1,3-thiazol-2-yl]-N-(4-ethoxyphenyl)propanamide

• IUPAC Name: N-[4-(4-chlorophenyl)-5-propyl-1,3-thiazol-2-yl]-N-(4-ethoxyphenyl)propanamide
• InChI: InChI=1S/C23H25ClN2O2S/c1-4-7-20-22(16-8-10-17(24)11-9-16)25-23(29-20)26(21(27)5-2)18-12-14-19(15-13-18)28-6-3/h8-15H,4-7H2,1-3H3
• InChI Key: NJGKKPIBWXTYOD-UHFFFAOYSA-N
• Canonical SMILES: CCCC1=C(N=C(S1)N(C2=CC=C(C=C2)OCC)C(=O)CC)C3=CC=C(C=C3)Cl
• Molecular Formula: C23H25ClN2O2S
• Molecular Weight: 429.0 g/mol

Description

N-[4-(4-chlorophenyl)-5-propyl-1,3-thiazol-2-yl]-N-(4-ethoxyphenyl)propanamide, also known as CP-55940, is a synthetic cannabinoid that has been extensively studied in scientific research. This compound exhibits a wide range of biochemical and physiological effects, making it a valuable tool for investigating the endocannabinoid system and its role in various physiological processes.

Mechanism of Action

N-[4-(4-chlorophenyl)-5-propyl-1,3-thiazol-2-yl]-N-(4-ethoxyphenyl)propanamide acts as a potent agonist of the cannabinoid receptors CB1 and CB2. These receptors are part of the endocannabinoid system, which plays a crucial role in regulating various physiological processes such as pain sensation, appetite, mood, and immune function. N-[4-(4-chlorophenyl)-5-propyl-1,3-thiazol-2-yl]-N-(4-ethoxyphenyl)propanamide binds to these receptors and activates them, leading to a wide range of biochemical and physiological effects.
Biochemical and Physiological Effects:
N-[4-(4-chlorophenyl)-5-propyl-1,3-thiazol-2-yl]-N-(4-ethoxyphenyl)propanamide exhibits a wide range of biochemical and physiological effects due to its activation of the CB1 and CB2 receptors. It has been shown to reduce pain sensation, inflammation, and seizure activity. It also has anxiolytic and anti-depressant effects, which may be due to its modulation of the limbic system. N-[4-(4-chlorophenyl)-5-propyl-1,3-thiazol-2-yl]-N-(4-ethoxyphenyl)propanamide has also been shown to have immunomodulatory effects, which may be useful in the treatment of autoimmune disorders.

Advantages and Limitations for Lab Experiments

N-[4-(4-chlorophenyl)-5-propyl-1,3-thiazol-2-yl]-N-(4-ethoxyphenyl)propanamide has several advantages as a research tool. It is a potent and selective agonist of the CB1 and CB2 receptors, making it a valuable tool for investigating the endocannabinoid system. It also exhibits a wide range of biochemical and physiological effects, making it useful for studying various physiological processes. However, N-[4-(4-chlorophenyl)-5-propyl-1,3-thiazol-2-yl]-N-(4-ethoxyphenyl)propanamide has some limitations as well. It is a synthetic compound and may not accurately reflect the effects of endogenous cannabinoids. It also has a short half-life, which may make it difficult to study its long-term effects.

Future Directions

There are several future directions for N-[4-(4-chlorophenyl)-5-propyl-1,3-thiazol-2-yl]-N-(4-ethoxyphenyl)propanamide research. One area of interest is its potential as a treatment for neurological disorders such as epilepsy, neuropathic pain, and multiple sclerosis. Another area of interest is its immunomodulatory effects, which may be useful in the treatment of autoimmune disorders. Additionally, further research is needed to understand the long-term effects of N-[4-(4-chlorophenyl)-5-propyl-1,3-thiazol-2-yl]-N-(4-ethoxyphenyl)propanamide and its potential for abuse and addiction. Overall, N-[4-(4-chlorophenyl)-5-propyl-1,3-thiazol-2-yl]-N-(4-ethoxyphenyl)propanamide is a valuable tool for investigating the endocannabinoid system and its potential therapeutic applications.

Scientific Research Applications

N-[4-(4-chlorophenyl)-5-propyl-1,3-thiazol-2-yl]-N-(4-ethoxyphenyl)propanamide has been extensively studied in scientific research for its potential therapeutic applications. It has been shown to exhibit analgesic, anti-inflammatory, and anti-convulsant properties, making it a potential treatment for various neurological disorders such as epilepsy, neuropathic pain, and multiple sclerosis. N-[4-(4-chlorophenyl)-5-propyl-1,3-thiazol-2-yl]-N-(4-ethoxyphenyl)propanamide has also been shown to have anxiolytic and anti-depressant effects, making it a potential treatment for anxiety and depression.